1-phenethyl-3-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)urea
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Description
1-phenethyl-3-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)urea is a useful research compound. Its molecular formula is C18H20N6O and its molecular weight is 336.399. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Agents
Research has explored the synthesis of heterocyclic compounds, including those similar in structure to 1-phenethyl-3-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)urea, for potential use as antibacterial agents. Compounds with sulfonamido moieties and related structures have been synthesized and evaluated for their antibacterial activity, showing promising results against various bacterial strains (Azab, Youssef, & El-Bordany, 2013).
Hydrogel Formation
Another area of research involves the study of low molecular weight hydrogelators, such as certain urea derivatives, which can form hydrogels in acidic environments. These hydrogels' physical properties, including morphology and rheology, can be tuned by changing the anion identity, providing a method for modifying the gels' characteristics for various applications (Lloyd & Steed, 2011).
Ethylene Biosynthesis Inhibition
In agricultural research, derivatives of pyrazinamide, a compound structurally related to this compound, have been identified as inhibitors of ethylene biosynthesis in plants. Ethylene plays a significant role in fruit ripening and flower senescence, and controlling its production could reduce postharvest losses. These findings suggest potential applications in plant metabolism regulation, specifically for extending the shelf life of agricultural products (Sun et al., 2017).
Antitumor Activities
Research into novel heterocyclic compounds containing urea derivatives has shown potential in antitumor activities. For example, certain synthesized compounds have demonstrated significant effects against various cancer cell lines, indicating potential therapeutic applications in cancer treatment. The exploration of these compounds includes their synthesis, characterization, and evaluation for antitumor efficacy (El‐Borai, Rizk, Beltagy, & El-Deeb, 2013).
Anticancer Agents
Another avenue of research involves the synthesis of 1-aryl-3-(2-chloroethyl) ureas and their evaluation as potential anticancer agents. These compounds, derived from alkylanilines and 4-phenylbutyric acid, have been tested for cytotoxicity against human adenocarcinoma cells, showing comparable or superior activity to known chemotherapy drugs. This research highlights the potential of urea derivatives in the development of new anticancer medications (Gaudreault, Lacroix, Pagé, & Joly, 1988).
Properties
IUPAC Name |
1-(2-phenylethyl)-3-[2-(3-pyrazin-2-ylpyrazol-1-yl)ethyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N6O/c25-18(21-8-6-15-4-2-1-3-5-15)22-11-13-24-12-7-16(23-24)17-14-19-9-10-20-17/h1-5,7,9-10,12,14H,6,8,11,13H2,(H2,21,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCQLKNMCTHOBDD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNC(=O)NCCN2C=CC(=N2)C3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.